Cas no 20424-31-1 (hexadecyl (9Z,12Z)-octadeca-9,12-dienoate)

• Product Name: hexadecyl (9Z,12Z)-octadeca-9,12-dienoate
• CAS No: 20424-31-1
• MF: C₃₄H₆₄O₂
• MW: 504.870771408081
• CID: 909728
• PubChem ID: 6436521
• Update Time: 2025-05-20

hexadecyl (9Z,12Z)-octadeca-9,12-dienoate Chemical and Physical Properties

Names and Identifiers

• hexadecyl (9Z,12Z)-octadeca-9,12-dienoate
• hexadecyl octadeca-9,12-dienoate
• UNII-S6O07AWB0A
• AS-80610
• CHEBI:165717
• hexadecyl 9Z,12Z-octadecadienoate
• CETYL LINOLEATE
• Cetyllinoleat
• Q27288736
• Palmityl linoleate
• 9,12-Octadecadienoic acid (9Z,12Z)-, hexadecyl ester
• hexadecanyl 9Z,12Z-octadecadienoate
• SCHEMBL528309
• DB-254915
• 20424-31-1
• LINOLEIC ACID, HEXADECYL ESTER
• Hexadecyl(9Z,12Z)-octadeca-9,12-dienoate
• DTXSID501276562
• E77572
• Hexadecyl (9Z,12Z)-9,12-octadecadienoate
• LMFA07010129
• WE(16:0/18:2(9Z,12Z))
• NS00050945
• Octadeca-9,12-dienoic acid hexadecyl ester, Z
• S6O07AWB0A
• EINECS 243-811-7

• Inchi： 1S/C34H64O2/c1-3-5-7-9-11-13-15-17-19-20-22-24-26-28-30-32-34(35)36-33-31-29-27-25-23-21-18-16-14-12-10-8-6-4-2/h11,13,17,19H,3-10,12,14-16,18,20-33H2,1-2H3/b13-11-,19-17-
• InChI Key： MJCPRFASSBVGQD-OHNCOSGTSA-N
• SMILES： O(C(CCCCCCC/C=C\C/C=C\CCCCC)=O)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 504.49092
• Monoisotopic Mass: 504.49063128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 36
• Rotatable Bond Count: 30
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters

Additional information on hexadecyl (9Z,12Z)-octadeca-9,12-dienoate

Hexadecyl (9Z,12Z)-octadeca-9,12-dienoate: A Comprehensive Overview

Hexadecyl (9Z,12Z)-octadeca-9,12-dienoate, with the CAS number 20424-31-1, is a compound of significant interest in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a hexadecyl group attached to a dienoate moiety with specific double bond configurations (9Z,12Z). The compound's structure not only influences its physical properties but also its potential applications in various industries.

The dienoate group in hexadecyl (9Z,12Z)-octadeca-9,12-dienoate plays a crucial role in determining its reactivity and functionality. Recent studies have highlighted the importance of such compounds in the development of advanced materials, particularly in the context of their ability to undergo polymerization or serve as precursors for more complex structures. The 9Z,12Z configuration is particularly notable as it imparts specific optical and electronic properties to the molecule, making it suitable for applications in optoelectronics and sensing technologies.

One of the most promising areas of research involving hexadecyl (9Z,12Z)-octadeca-9,12-dienoate is its use in the synthesis of biocompatible materials. Researchers have demonstrated that this compound can be incorporated into polymeric systems that exhibit excellent biocompatibility and bioresorbability. These materials have potential applications in drug delivery systems and tissue engineering scaffolds. The ability to tailor the properties of such materials by modifying the dienoate group has opened new avenues for personalized medicine.

In addition to its role in materials science, hexadecyl (9Z,12Z)-octadeca-9,12-dienoate has also been explored for its potential in energy-related applications. Recent studies have shown that this compound can serve as a precursor for the synthesis of high-performance lubricants and thermal stabilizers. Its ability to withstand high temperatures and maintain stability under extreme conditions makes it an attractive candidate for use in aerospace and automotive industries.

The synthesis of hexadecyl (9Z,12Z)-octadeca-9,12-dienoate involves a series of carefully controlled reactions that ensure the preservation of its stereochemistry. The use of modern synthetic techniques, such as enantioselective catalysis and click chemistry, has enabled researchers to achieve high yields and excellent purity levels. These advancements have not only improved the scalability of the synthesis process but also reduced its environmental impact.

From an environmental standpoint, hexadecyl (9Z,12Z)-octadeca-9,12-dienoate has been studied for its biodegradability and eco-friendliness. Research indicates that this compound exhibits moderate biodegradation rates under aerobic conditions, making it a more sustainable alternative to traditional synthetic polymers. Efforts are currently underway to further enhance its biodegradability through modifications to its molecular structure.

In conclusion, hexadecyl (9Z,12Z)-octadeca-9,12-dienoate represents a versatile compound with a wide range of potential applications across multiple industries. Its unique structure and functional groups make it an ideal candidate for use in advanced materials development and energy-related technologies. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in shaping future innovations.